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Compound of Interest

Compound Name: Tigloylgomisin H

Cat. No.: B211272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tigloylgomisin H is a dibenzocyclooctadiene lignan isolated from Schisandra chinensis.

Lignans from this plant have garnered significant attention for their diverse pharmacological

activities, including anti-inflammatory, antioxidant, hepatoprotective, and anticancer effects.[1]

[2] Related compounds, such as gomisin A, gomisin N, and schisantherin C, have

demonstrated cytotoxic effects against various cancer cell lines, often through mechanisms

involving apoptosis induction and cell cycle arrest.[3][4][5] These findings suggest that

Tigloylgomisin H holds potential as a therapeutic agent.

These application notes provide a comprehensive experimental framework to investigate the in

vitro cellular effects of Tigloylgomisin H, with a focus on its potential anti-cancer properties.

The protocols outlined below detail methods for assessing cell viability, apoptosis, cell cycle

progression, and the modulation of key signaling pathways.

Experimental Design and Workflow
The overall experimental workflow is designed to systematically characterize the cellular

response to Tigloylgomisin H treatment.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b211272?utm_src=pdf-interest
https://www.benchchem.com/product/b211272?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11984061/
https://www.mskcc.org/cancer-care/integrative-medicine/herbs/schisandra
https://sentosacy.com/wp-content/uploads/2024/01/Schisandra-chinensis-Antiproliferative.pdf
https://www.mdpi.com/2075-1729/11/8/858
https://pubmed.ncbi.nlm.nih.gov/23085209/
https://www.benchchem.com/product/b211272?utm_src=pdf-body
https://www.benchchem.com/product/b211272?utm_src=pdf-body
https://www.benchchem.com/product/b211272?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b211272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Primary Screening

Mechanistic Studies

Data Analysis

Cell Line Selection &
Culture

Cell Viability Assay
(MTT/CCK-8)

Tigloylgomisin H
Stock Solution

IC50 Determination

Dose-response

Apoptosis Assay
(Annexin V/PI)

Select concentrations

Cell Cycle Analysis
(Flow Cytometry)

Select concentrations

Western Blot Analysis

Select concentrations

Data Interpretation &
Conclusion

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b211272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cancer Cell

Tigloylgomisin H

Bax
(Pro-apoptotic)

Upregulates

Bcl-2
(Anti-apoptotic)

Downregulates

Mitochondrion

Promotes permeabilization Inhibits permeabilization

Cytochrome c

Releases

Caspase-9

Activates

Caspase-3

Activates

Apoptosis

Executes

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b211272?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b211272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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